Cas no 1261760-40-0 (2-Bromo-5-(difluoromethyl)phenol)

• Product Name: 2-Bromo-5-(difluoromethyl)phenol
• CAS No: 1261760-40-0
• MF: C₇H₅BrF₂O
• MW: 223.014808416367
• CID: 4791381
• PubChem ID: 84688072
• Update Time: 2025-07-21

2-Bromo-5-(difluoromethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-(difluoromethyl)phenol

• Inchi： 1S/C7H5BrF2O/c8-5-2-1-4(7(9)10)3-6(5)11/h1-3,7,11H
• InChI Key： VBJXQYBZTQBMHL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(F)F)=CC=1O

Computed Properties

• Exact Mass: 221.94918g/mol
• Monoisotopic Mass: 221.94918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2

Additional information on 2-Bromo-5-(difluoromethyl)phenol

Comprehensive Analysis of 2-Bromo-5-(difluoromethyl)phenol (CAS No. 1261760-40-0): Properties, Applications, and Industry Insights

2-Bromo-5-(difluoromethyl)phenol (CAS No. 1261760-40-0) is a halogenated phenolic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This brominated difluoromethyl phenol derivative combines a phenol core with bromine and difluoromethyl substituents, offering versatile reactivity for synthetic applications. Recent studies highlight its potential as a key intermediate in the development of novel bioactive molecules, aligning with the growing demand for fluorinated building blocks in drug discovery.

The molecular structure of CAS 1261760-40-0 features strategic functional group placement: the electron-withdrawing difluoromethyl group at the 5-position and the bromine atom at the 2-position create distinct electronic effects that influence its reactivity. This makes it particularly valuable for cross-coupling reactions, a hot topic in organic synthesis circles. Researchers are exploring its use in Suzuki-Miyaura and Buchwald-Hartwig couplings, addressing frequent search queries about "halophenol coupling reactions" and "fluorinated aryl bromides in catalysis."

From an applications perspective, 2-Bromo-5-(difluoromethyl)phenol shows promise in multiple domains. In material science, its incorporation into liquid crystal compounds responds to the trending search for "halogenated phenol LC materials." The compound's fluorine content also makes it relevant to current investigations into fluorine-containing pharmaceuticals, a rapidly growing sector accounting for 20-30% of recent FDA approvals. These aspects connect with popular search terms like "fluorine in drug design" and "halophenol synthetic uses."

Quality control parameters for 1261760-40-0 typically include HPLC purity >98% and careful monitoring of residual solvents, reflecting industry standards for fine chemicals. Storage recommendations suggest inert atmosphere protection at 2-8°C to maintain stability, addressing common user questions about "halophenol storage conditions." Analytical characterization via 1H/19F NMR and mass spectrometry confirms identity, with the difluoromethyl proton showing characteristic splitting patterns that interest spectroscopists.

Environmental and handling considerations for this compound follow standard laboratory protocols for brominated aromatics. While not classified as hazardous under current regulations, proper PPE including gloves and eye protection is recommended during handling—a point frequently searched by laboratory personnel working with halogenated phenols. Waste disposal should comply with local regulations for halogenated organic compounds.

The commercial availability of 2-Bromo-5-(difluoromethyl)phenol has increased significantly, with suppliers offering quantities from gram to kilogram scale. Pricing trends correlate with the growing demand for fluorinated synthons, a market projected to expand at 6.8% CAGR through 2028. This availability supports its adoption across academic and industrial settings, particularly for researchers investigating structure-activity relationships in medicinal chemistry programs.

Future research directions may explore the compound's potential in metal-organic frameworks (MOFs) or as a ligand precursor—topics generating substantial academic interest. Its balanced lipophilicity (predicted LogP ~2.9) and hydrogen bonding capacity make it attractive for molecular recognition studies, connecting to trending searches about "halogen bonding in supramolecular chemistry." These applications position CAS 1261760-40-0 as a compound with expanding utility across scientific disciplines.